N-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}chromane-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds typically involves the reaction of specific precursors to form pyrazole derivatives, as illustrated by McLaughlin et al. (2016), who detailed the synthesis of a closely related compound, providing insights into the synthesis routes and identification of by-products during the process (McLaughlin et al., 2016).
Molecular Structure Analysis
Molecular structure analysis often includes X-ray crystallography and spectroscopic techniques. For example, Kumara et al. (2018) and Jasinski et al. (2012) provided structural insights through X-ray diffraction studies, revealing the three-dimensional configurations of pyrazole derivatives and their intermolecular interactions (Kumara et al., 2018); (Jasinski et al., 2012).
Chemical Reactions and Properties
Chemical reactions often involve nucleophilic substitutions or cyclizations, as seen in the work by Katoch-Rouse and Horti (2003), who demonstrated the feasibility of nucleophilic displacement in pyrazole rings (Katoch-Rouse & Horti, 2003).
Physical Properties Analysis
The physical properties, such as melting points, solubility, and stability, can be deduced from the structural characteristics and synthesis conditions. The thermal stability and conformational details provided by Kumara et al. (2018) offer a glimpse into the physical properties of pyrazole derivatives (Kumara et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl]-3,4-dihydro-2H-chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FN3O2/c21-17-7-5-13(6-8-17)19-16(11-23-24-19)10-22-20(25)15-9-14-3-1-2-4-18(14)26-12-15/h1-8,11,15H,9-10,12H2,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNXSVRZDWWMEPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(COC2=CC=CC=C21)C(=O)NCC3=C(NN=C3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl]-3,4-dihydro-2H-chromene-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.